![molecular formula C18H19N3O4 B2400328 N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide CAS No. 933238-34-7](/img/structure/B2400328.png)
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C18H19N3O4 and its molecular weight is 341.367. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Inotropic Activity and Cardiac Applications
Compounds related to the queried structure have been explored for their potential inotropic activity, which can enhance heart muscle contractility. An example is the investigation of dihydropyridazinone cardiotonics, which revealed potent positive inotropic effects in animal models. Such compounds, including variations like LY195115, demonstrate significant oral activity and prolonged effects on increasing contractility, highlighting their potential for treating cardiac insufficiency (Robertson et al., 1986).
Antagonist Ligands for Receptor Studies
Selective antagonist ligands, such as MRE 2029-F20, showcase the utility of structurally complex acetamides in pharmacological research. These compounds are instrumental in characterizing receptor subtypes like the A2B adenosine receptors, providing tools for understanding receptor functions and developing targeted therapies (Baraldi et al., 2004).
Synthesis and Antibacterial Activity
The versatility of acetamides is further demonstrated in the synthesis of novel compounds with potential antibacterial properties. Through isocyanide-based five-component synthesis, new derivatives have been developed and evaluated for their antibacterial activities, illustrating the role of such compounds in discovering new antibiotics (Akbarzadeh et al., 2012).
Anticonvulsant Evaluation
Research on indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide has highlighted the anticonvulsant potential of these compounds. Through synthesis, evaluation, and in silico studies, significant anticonvulsant activities against both maximal electroshock and pentylenetetrazole-induced seizures have been identified, contributing to the development of new antiepileptic drugs (Nath et al., 2021).
Antimalarial and Antiviral Research
The investigation into the reactivity and therapeutic potential of sulfonamide derivatives for antimalarial and possibly antiviral (COVID-19) applications underscores the significance of acetamide-based compounds in addressing global health challenges. These studies include the synthesis, characterization, and theoretical investigations, providing insights into their mechanisms of action and therapeutic potential (Fahim & Ismael, 2021).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4/c22-17(19-9-12-5-6-15-16(7-12)25-11-24-15)10-21-18(23)8-13-3-1-2-4-14(13)20-21/h5-8H,1-4,9-11H2,(H,19,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJUSUVMBNOXADV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NN(C(=O)C=C2C1)CC(=O)NCC3=CC4=C(C=C3)OCO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.